Cas no 741693-83-4 (4-Hydroxyduloxetine Glucuronide)

• Product Name: 4-Hydroxyduloxetine Glucuronide
• CAS No: 741693-83-4
• MF: C₂₄H₂₇NO₈S
• MW: 489.538086175919
• CID: 560279
• PubChem ID: 29981513
• Update Time: 2025-05-20

4-Hydroxyduloxetine Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[(1S)-3-(methylamino)-1-(2-thienyl)propoxy]-1-naphthalenyl
• 4-Hydroxy Duloxetine β-D-Glucuronide
• 4-Hydroxy Duloxetine β-D-Glucuronide Sodium Salt
• 4-Hydroxy Duloxetine b-D-Glucuronide
• 4-[(1S)-3-(Methylamino)-1-(2-thienyl)propoxy]-1-naphthalenyl b-D-Glucopyranosiduronic Acid
• 4-[(1S)-3-(Methylamino)-1-(2-thienyl)propoxy]-1-naphthalenyl-D-Glucopyranosiduronic Acid
• 4-Hydroxy Duloxetine-D-Glucuronide
• DULOXETINE-4-HYDROXY-GLUCURONIDE
• 4-Hydroxyduloxetine Glucuronide
• 4-Hydroxy duloxetine glucuronide
• CHEMBL2029053
• NS00116792
• beta-D-Glucopyranosiduronic acid, 4-((1S)-3-(methylamino)-1-(2-thienyl)propoxy)-1-naphthalenyl
• PD040484
• GF5FP4W1EJ
• Duloxetine 4-hydroxyglucuronide
• 4-Hydroxy Duloxetine beta-D-Glucuronide Sodium Salt
• CHEBI:169567
• UNII-GF5FP4W1EJ
• 741693-83-4
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-((1S)-3-(METHYLAMINO)-1-(2-THIENYL)PROPOXY)-1-NAPHTHALENYL
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(1S)-3-(methylamino)-1-thiophen-2-ylpropoxy]naphthalen-1-yl]oxyoxane-2-carboxylic acid
• LY-550408
• 4-HYDROXY DULOXETINE .BETA.-D-GLUCURONIDE
• 4-Hydroxy Duloxetine beta-D-Glucuronide
• BDBM50451957
• 4-Hydroxyduloxetine-glucuronide

• Inchi： 1S/C24H27NO8S/c1-25-11-10-17(18-7-4-12-34-18)31-15-8-9-16(14-6-3-2-5-13(14)15)32-24-21(28)19(26)20(27)22(33-24)23(29)30/h2-9,12,17,19-22,24-28H,10-11H2,1H3,(H,29,30)/t17-,19-,20-,21+,22-,24+/m0/s1
• InChI Key： OBIZFSZXDHWUJZ-ANUWOGMRSA-N
• SMILES： S1C=CC=C1[C@H](CCNC)OC1=CC=C(C2C=CC=CC=21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 489.14600
• Monoisotopic Mass: 489.14573799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.45
• Melting Point: >190°C (dec.)
• Boiling Point: 781.8°C at 760 mmHg
• Flash Point: 426.6°C
• Refractive Index: 1.674
• PSA: 165.95000
• LogP: 2.29280

4-Hydroxyduloxetine Glucuronide Security Information

• Storage Condition：-20°C Freezer

Additional information on 4-Hydroxyduloxetine Glucuronide

Introduction to 4-Hydroxyduloxetine Glucuronide (CAS No. 741693-83-4)

4-Hydroxyduloxetine Glucuronide is a significant compound in the field of pharmacology and drug metabolism. It is the glucuronide conjugate of 4-hydroxyduloxetine, a major metabolite of the antidepressant drug duloxetine. The CAS Registry Number for this compound is 741693-83-4, which uniquely identifies it in chemical databases and scientific literature. This compound plays a crucial role in understanding the pharmacokinetics and pharmacodynamics of duloxetine, particularly in relation to its metabolism and excretion.

The formation of 4-Hydroxyduloxetine Glucuronide involves the conjugation of 4-hydroxyduloxetine with glucuronic acid, a process mediated by UDP-glucuronosyltransferases (UGT) enzymes. This glucuronidation reaction is a common detoxification pathway in the liver, facilitating the elimination of hydroxylated metabolites from the body. Recent studies have highlighted the importance of this conjugation process in determining the efficacy and safety profile of duloxetine, particularly in patients with altered hepatic function.

Research into 4-Hydroxyduloxetine Glucuronide has been significantly advanced by modern analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods allow for precise quantification of this compound in biological fluids, enabling researchers to study its pharmacokinetic properties under various experimental conditions. For instance, a 2023 study published in *Journal of Pharmaceutical Sciences* investigated the influence of genetic polymorphisms in UGT enzymes on the formation and clearance of 4-Hydroxyduloxetine Glucuronide, providing valuable insights into inter-individual variability in drug response.

In clinical settings, understanding the role of 4-Hydroxyduloxetine Glucuronide is essential for optimizing therapeutic outcomes. As a major metabolite, it contributes to the overall efficacy and safety of duloxetine treatment. Studies have shown that individuals with certain UGT enzyme polymorphisms may exhibit altered levels of 4-Hydroxyduloxetine Glucuronide, potentially affecting drug efficacy and the risk of adverse effects. This highlights the importance of personalized medicine approaches, where genetic testing could guide dosing strategies for patients undergoing antidepressant therapy.

Moreover, recent advancements in computational chemistry have enabled researchers to model the structure and interactions of 4-Hydroxyduloxetine Glucuronide at molecular levels. These computational studies provide insights into the binding affinities of this compound with various proteins and enzymes, further elucidating its role in biological systems. For example, a 2023 study published in *Molecular Pharmaceutics* utilized molecular docking simulations to investigate how 4-Hydroxyduloxetine Glucuronide interacts with key hepatic transporters, shedding light on its disposition and potential drug-drug interactions.

The discovery and characterization of 4-Hydroxyduloxetine Glucuronide have also opened new avenues for drug development. By understanding the mechanisms underlying its formation and elimination, researchers can design more effective drugs with improved pharmacokinetic profiles. Additionally, this knowledge contributes to the development of biomarkers for monitoring drug response and predicting treatment outcomes in patients.

In summary, 4-Hydroxyduloxetine Glucuronide (CAS No. 741693-83-4) is a critical compound in pharmacology research, offering valuable insights into drug metabolism and therapeutic outcomes. With ongoing advancements in analytical techniques and computational modeling, our understanding of this compound continues to grow, paving the way for innovative approaches in drug development and personalized medicine.